A general synthesis of aromatic and heteroaromatic lipoxin B4 analogues†

Organic & Biomolecular Chemistry Pub Date: 2023-09-19 DOI: 10.1039/D3OB01076G

Abstract

Lipoxins are an important class of pro-resolving mediators that play a crucial role in the resolution of inflammation. Thus, the synthesis of more chemically and metabolically stable synthetic lipoxin analogues is an area of significant interest. Whereas synthetic analogues of lipoxin A4 (LXA4) have been well studied, analogues of lipoxin B4 (LXB4) have been the focus of considerably less attention. Herein we report the asymmetric synthesis of a focused library of LXB4 mimetics in which the triene core of the molecule has been replaced with different aromatic and heteroaromatic rings. The synthesis of each of these analogues was achieved by a general strategy in which the key steps were a Suzuki cross coupling between a common upper chain fragment and an aromatic lower chain, followed by a stereoselective ketone reduction.

Graphical abstract: A general synthesis of aromatic and heteroaromatic lipoxin B4 analogues
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